2-Benzoxazolinone
2-Benzoxazolinone
2-benzoxazolinone is a member of the class of benzoxazoles that is 2,3-dihydro-1,3-benzoxazole carrying an oxo group at position 2. It has a role as an allelochemical and a phytoalexin.
2-Benzoxazolinone is a natural product found in Acanthus ilicifolius, Grosmannia wageneri, and other organisms with data available.
2-Benzoxazolinone is a natural product found in Acanthus ilicifolius, Grosmannia wageneri, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
59-49-4
VCID:
VC21191659
InChI:
InChI=1S/C7H5NO2/c9-7-8-5-3-1-2-4-6(5)10-7/h1-4H,(H,8,9)
SMILES:
C1=CC=C2C(=C1)NC(=O)O2
Molecular Formula:
C7H5NO2
Molecular Weight:
135.12 g/mol
2-Benzoxazolinone
CAS No.: 59-49-4
Cat. No.: VC21191659
Molecular Formula: C7H5NO2
Molecular Weight: 135.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-benzoxazolinone is a member of the class of benzoxazoles that is 2,3-dihydro-1,3-benzoxazole carrying an oxo group at position 2. It has a role as an allelochemical and a phytoalexin. 2-Benzoxazolinone is a natural product found in Acanthus ilicifolius, Grosmannia wageneri, and other organisms with data available. |
|---|---|
| CAS No. | 59-49-4 |
| Molecular Formula | C7H5NO2 |
| Molecular Weight | 135.12 g/mol |
| IUPAC Name | 3H-1,3-benzoxazol-2-one |
| Standard InChI | InChI=1S/C7H5NO2/c9-7-8-5-3-1-2-4-6(5)10-7/h1-4H,(H,8,9) |
| Standard InChI Key | ASSKVPFEZFQQNQ-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)NC(=O)O2 |
| Canonical SMILES | C1=CC=C2C(=C1)NC(=O)O2 |
| Boiling Point | 335.00 °C. @ 760.00 mm Hg |
| Melting Point | 141 - 142 °C |
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